Cas no 1190862-19-1 (6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one)

• Product Name: 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one
• CAS No: 1190862-19-1
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD23159240
• CID: 5097999
• PubChem ID: 66954310
• Update Time: 2025-06-08

6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one Chemical and Physical Properties

Names and Identifiers

• 6-bromospiro[1H-pyrrolo[3,2-b]pyridine-3,4'-oxane]-2-one
• 6'-bromo-2,3,5,6-tetrahydrospiro[pyran-4,3'-pyrrolo[3,2-b]pyridin]-2'(1'H)-one
• Spiro[4H-pyran-4,3'-[3H]pyrrolo[3,2-b]pyridin]-2'(1'H)-one, 6'-bromo-2,3,5,6-tetrahydro-
• 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one
• DZBCOTMGAYKEGD-UHFFFAOYSA-N
• 1190862-19-1
• AS-79513
• SCHEMBL1223825
• P19242
• CS-0310383
• DB-169589

• MDL： MFCD23159240
• Inchi： 1S/C11H11BrN2O2/c12-7-5-8-9(13-6-7)11(10(15)14-8)1-3-16-4-2-11/h5-6H,1-4H2,(H,14,15)
• InChI Key： DZBCOTMGAYKEGD-UHFFFAOYSA-N
• SMILES： C1OCCC2(C(=O)NC3=CC(Br)=CN=C32)C1

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one

Introduction to 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one (CAS No. 1190862-19-1)

6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one (CAS No. 1190862-19-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro atom connecting two rings. The spirocyclic structure provides a rigid framework that can enhance the pharmacological properties of the molecule, such as improved metabolic stability and reduced toxicity.

The 6'-bromo substitution on the pyrrolo[3,2-b]pyridine ring is a key feature of this compound. The bromine atom introduces a significant electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. This substitution has been shown to enhance the potency and selectivity of similar compounds in various biological assays.

Recent studies have explored the potential of 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against cancer cells. In vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against a variety of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an antiviral agent. Studies have shown that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This broad-spectrum activity makes it an attractive candidate for further development as a dual-action therapeutic agent.

The synthesis of 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of a suitable oxane derivative with a pyrrolo[3,2-b]pyridine precursor in the presence of a brominating agent. The choice of reagents and reaction conditions is crucial for achieving high yields and minimizing side reactions.

The pharmacokinetic properties of 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further evaluation in animal models and potentially in clinical trials.

In conclusion, 6'-bromo-1',2'-dihydrospiro[oxane-4,3'-pyrrolo[3,2-b]pyridine]-2'-one (CAS No. 1190862-19-1) represents an exciting lead compound with potential applications in cancer therapy and antiviral treatment. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are focused on optimizing its structure to enhance its therapeutic efficacy and safety profile.